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Compound of Interest

Compound Name: 2-Bromo-3-methylisonicotinic acid

Cat. No.: B566768

Abstract: This-document-provides-a-comprehensive-technical-overview-of-the-core-
physicochemical-properties-of-brominated-pyridine-carboxylic-acids, a-class-of-compounds-of-
significant-interest-in-medicinal-chemistry-and-drug-development. It-details-key-parameters-
such-as-acid-dissociation-constant-(pKa), lipophilicity-(logP), and-melting-points. Standardized-
experimental-protocols-for-the-determination-of-these-properties-are-provided, alongside-
visual-workflows-to-guide-researchers. The-data-and-methodologies-presented-herein-are-
intended-to-support-drug-discovery-professionals-in-the-rational-design-and-development-of-
novel-therapeutic-agents.

Introduction

Brominated-pyridine-carboxylic-acids-are-heterocyclic-compounds-that-serve-as-versatile-
building-blocks-in-the-synthesis-of-pharmaceutically-active-molecules.[1][2] The-incorporation-
of-a-bromine-atom-onto-the-pyridine-ring, which-also-contains-a-carboxylic-acid-group,
significantly-influences-the-molecule's-electronic-properties, acidity, lipophilicity, and-metabolic-
stability. These-characteristics-are-critical-determinants-of-a-drug-candidate's-pharmacokinetic-
and-pharmacodynamic-profile, governing-everything-from-solubility-and-absorption-to-target-
binding-and-in-vivo-efficacy.[3] This-guide-summarizes-essential-physicochemical-data-for-a-
selection-of-these-compounds-and-provides-detailed-experimental-protocols-for-their-
measurement.
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Physicochemical-Data-Summary

The-following-tables-compile-key-physicochemical-data-for-several-isomers-of-brominated-

pyridine-carboxylic-acids. These-values-are-essential-for-predicting-the-behavior-of-these-

molecules-in-biological-systems.

Table 1: pKa-and-Melting-Point-of-Selected-Brominated-

Pyridine-Carboxylic-Acids

Compound Name

Structure

pKa
(Predicted/Experim
ental)

Melting Point (°C)

2-Bromopyridine-4-

carboxylic acid (2-

o Brat C2, COOH atC4 No data available 217-220[4]
Bromoisonicotinic
acid)
4-Bromopyridine-2-
carboxylic acid (4- Brat C4, COOH atC2 No data available 172-174[5]

Bromopicolinic acid)

5-Bromopyridine-2-
carboxylic acid (5-

Bromopicolinic acid)

Br at C5, COOH at C2

No data available

176-178[6][7]

6-Bromopyridine-2-

carboxylic acid (6- Brat C6, COOH atC2 No data available 192-194]8]
Bromopicolinic acid)

5-Bromopyridine-3-

carboxylic acid (5- Br at C5, COOH at C3  No data available 178[9]

Bromonicotinic acid)

6-Bromopyridine-3-
carboxylic acid (6-

Bromonicotinic acid)

Br at C6, COOH at C3

3.24+0.10
(Predicted)[10]

200-203[11][12]

Table 2: Lipophilicity-(logP)-and-Aqueous-Solubility
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Compound Name logP (Predicted) Aqueous Solubility
5-Bromonicotinic acid 1.1[13] Soluble in water[9]
6-Bromonicotinic acid No data available Sparingly soluble in water[10]

Solubility decreases with an

Lower aliphatic amines N/A increase in molar mass due to
(general reference) the larger hydrophobic alkyl
part.[14]

Note: Experimental logP and precise quantitative solubility data for many of these specific
isomers are not readily available in the public domain and often must be determined
empirically.

Detailed-Experimental-Protocols

Accurate-determination-of-physicochemical-properties-is-fundamental. The-following-protocols-
outline-standard-methodologies-for-measuring-pKa, logP, and-aqueous-solubility.

Protocol:-Determination-of-pKa-by-Potentiometric-
Titration

Potentiometric-titration-is-a-highly-accurate-and-widely-used-method-for-pKa-determination.
[15][16] The-method-involves-monitoring-pH-changes-in-a-solution-of-the-compound-as-a-
titrant-of-known-concentration-is-incrementally-added.[3] The-pKa-is-determined-from-the-
inflection-point-of-the-resulting-titration-curve.[3][17][16]

¢ Principle: A-solution-of-the-brominated-pyridine-carboxylic-acid-is-titrated-with-a-strong-
base-(e.g., NaOH). The-pH-is-measured-after-each-addition-of-titrant. The-pKa-value-
corresponds-to-the-pH-at-which-half-of-the-acid-has-been-neutralized.[16]

e Apparatus:
o Calibrated-pH-meter-with-a-combination-pH-electrode.

o Automatic-burette-or-precision-manual-burette.
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o

[e]

Stirred-titration-vessel.

Magnetic-stirrer.

¢ Reagents:

o

o

[¢]

[¢]

Test-Compound-Solution: Prepare-a-~1-mM-solution-of-the-compound-in-deionized-water-
or-a-suitable-co-solvent-if-solubility-is-low.[3][ 18]

Titrant: Standardized-0.1-M-NaOH-solution-(carbonate-free).[3][18]
Acidic-Solution:-Standardized-0.1-M-HCI-solution.[3][18]

lonic-Strength-Adjustment:-0.15-M-KClI-solution-to-maintain-constant-ionic-strength.[ 18]

e Procedure:

Calibrate-the-pH-meter-using-standard-buffers-(e.g., pH-4, 7, and-10).[18]

Place-a-known-volume-(e.g., 20-mL)-of-the-test-compound-solution-into-the-titration-
vessel.[3][18]

Add-the-ionic-strength-adjustment-solution.

If-necessary, adjust-the-initial-pH-of-the-solution-to-the-acidic-range-(e.g., pH-1.8-2.0)-
using-0.1-M-HCL.[3][18]

Purge-the-solution-with-nitrogen-to-remove-dissolved-CO2.[18]
Begin-the-titration-by-adding-small, precise-increments-of-the-0.1-M-NaOH-solution.

Record-the-pH-and-volume-of-titrant-added-after-each-increment, allowing-the-reading-to-
stabilize.[3]

Continue-the-titration-until-the-pH-reaches-the-alkaline-range-(e.g., pH-12-12.5).[3][18]

Perform-a-minimum-of-three-replicate-titrations-for-accuracy.[18]
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o Data-Analysis: Plot-pH-versus-the-volume-of-titrant-added. The-pKa-is-the-pH-at-the-
midpoint-of-the-buffer-region, which-can-be-found-from-the-maximum-of-the-first-derivative-
of-the-titration-curve.

Protocol:-Determination-of-logP-by-Shake-Flask-
Method-(OECD-107)

The-shake-flask-method-is-the-traditional-and-most-reliable-method-for-determining-the-n-
octanol/water-partition-coefficient-(logP).[19] It-is-suitable-for-logP-values-in-the-range-of--2-to-
4.[20][21]

 Principle: The-compound-is-dissolved-in-a-two-phase-system-of-n-octanol-and-water. After-
equilibration, the-concentration-of-the-compound-in-each-phase-is-measured. The-partition-
coefficient-(P)-is-the-ratio-of-the-concentration-in-n-octanol-to-the-concentration-in-water.

e Apparatus:

[¢]

Centrifuge-tubes-with-PTFE-lined-caps.

Mechanical-shaker-or-vortex-mixer.

o

o

Centrifuge.

[¢]

Analytical-instrumentation-for-concentration-measurement-(e.g., HPLC-UV).
e Reagents:

o n-Octanol,-analytical-grade,-pre-saturated-with-water.

o Water-(e.g., HPLC-grade),-pre-saturated-with-n-octanol.

o Buffer-solutions-(e.g., pH-7.4-phosphate-buffer)-if-determining-the-distribution-coefficient-
(logD).

e Procedure:

o Prepare-a-stock-solution-of-the-test-compound-in-either-n-octanol-or-water.
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[e]

Add-appropriate-volumes-of-the-n-octanol-and-water-(or-buffer)-phases-to-a-centrifuge-
tube. The-volume-ratio-can-be-adjusted-based-on-the-expected-logP-value.

o Add-a-small-aliquot-of-the-stock-solution-to-the-tube.

o Cap-the-tube-tightly-and-agitate-it-until-equilibrium-is-reached-(e.g., shaking-at-room-
temperature-for-24-hours).

o Separate-the-phases-by-centrifugation.[21]
o Carefully-withdraw-an-aliquot-from-each-phase-for-analysis.

o Determine-the-concentration-of-the-compound-in-each-phase-using-a-validated-analytical-
method-like-HPLC.

» Calculation:
o P-=-[Concentration]octanol-/-[Concentration]water
o logP-=-log10(P)

Protocol:-Determination-of-Aqueous-Solubility-by-HPLC

The-shake-flask-incubation-followed-by-HPLC-analysis-is-a-gold-standard-method-for-
determining-thermodynamic-aqueous-solubility.[22]

e Principle: An-excess-amount-of-the-solid-compound-is-equilibrated-with-an-aqueous-buffer-
to-create-a-saturated-solution. The-undissolved-solid-is-then-removed,-and-the-
concentration-of-the-dissolved-compound-in-the-supernatant-is-quantified-by-HPLC-against-
a-standard-calibration-curve.[22][23]

e Apparatus:
o Vials-with-PTFE-lined-caps.
o Orbital-shaker-or-end-over-end-rotator-in-a-temperature-controlled-environment.

o Centrifuge-and/or-filters-(e.g., 0.22-um-PVDF).
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o Calibrated-HPLC-system-with-UV-detector.

e Reagents:
o Test-Compound-(solid).
o Aqueous-Buffer-(e.g., phosphate-buffered-saline,-pH-7.4).
o Organic-Solvent-(e.g., Acetonitrile-or-Methanol)-for-stock-and-standard-solutions.
e Procedure:
o Add-an-excess-of-the-solid-compound-to-a-vial-(ensure-solid-is-visible-after-equilibration).
o Add-a-known-volume-of-the-aqueous-buffer.

o Seal-the-vial-and-agitate-at-a-constant-temperature-(e.g., 25°C)-for-an-extended-period-
(e.q., 24-48-hours)-to-ensure-equilibrium-is-reached.

o Separate-the-undissolved-solid-from-the-solution-by-centrifugation-and/or-filtration-of-the-
supernatant.[23] This-step-is-critical-to-avoid-artificially-high-results.[22]

o Dilute-the-clarified-saturated-solution-with-a-suitable-solvent-to-bring-it-into-the-
concentration-range-of-the-calibration-curve.[23]

o Prepare-a-series-of-standard-solutions-of-the-compound-in-the-same-solvent-and-
generate-a-calibration-curve-(Peak-Area-vs.-Concentration).[24]

o Analyze-the-diluted-sample-and-standards-by-HPLC.

» Calculation: Determine-the-concentration-of-the-diluted-sample-from-the-calibration-curve.
Multiply-this-value-by-the-dilution-factor-to-obtain-the-solubility-of-the-compound.

Visualized-Workflows-and-Relationships

Visual-diagrams-help-clarify-complex-processes-and-relationships-in-drug-discovery-and-
development.
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Caption: Workflow for Physicochemical Profiling in Drug Discovery.

Caption: Structure-Property Relationships in Brominated Pyridine Carboxylic Acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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